(3-Azidoazetidin-1-yl)(cyclohex-3-en-1-yl)methanone
Overview
Description
3-Azidoazetidin-1-yl)(cyclohex-3-en-1-yl)methanone, commonly referred to as AAZCM, is a synthetic compound with a wide range of potential applications in the scientific research field. It is an organic compound with a unique chemical structure, which makes it an interesting target for further research and applications. This compound has been studied extensively in the past few years, and its potential use in various scientific research applications has been explored.
Scientific Research Applications
Pharmaceutical Applications
Organic azides are known to serve as functional groups in pharmaceuticals. The azido group in (3-Azidoazetidin-1-yl)(cyclohex-3-en-1-yl)methanone could be utilized for the synthesis of various organonitrogen compounds such as amines and triazoles, which are essential in drug development .
Natural Product Synthesis
Azides are often used in the synthesis of natural products. The compound may be involved in the construction of complex molecular structures found in natural substances .
Photaffinity Labelling
Azide groups can be used in photaffinity labelling, a method to study biological macromolecules by covalently bonding a photoactivatable azide-containing molecule to a target .
High-Energy Materials
Due to their high nitrogen content, azides are explored for use in high-energy materials. The compound could potentially be applied in the development of propellants or explosives .
Materials Chemistry
Azide compounds have applications in materials chemistry, where they can be used to synthesize novel materials with unique properties .
Heterocyclic Chemistry
Organic azides are instrumental in synthesizing various heterocycles, which are rings containing at least one atom other than carbon. These include five-membered rings with one heteroatom like pyrroles and rings with two heteroatoms such as pyrazole and isoxazole .
properties
IUPAC Name |
(3-azidoazetidin-1-yl)-cyclohex-3-en-1-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O/c11-13-12-9-6-14(7-9)10(15)8-4-2-1-3-5-8/h1-2,8-9H,3-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGPPGFCHFPITLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)C(=O)N2CC(C2)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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